Cas no 2229233-65-0 (1,2,3-thiadiazol-4-yl sulfamate)
1,2,3-thiadiazol-4-yl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-thiadiazol-4-yl sulfamate
- 2229233-65-0
- EN300-1987145
-
- Inchi: 1S/C2H3N3O3S2/c3-10(6,7)8-2-1-9-5-4-2/h1H,(H2,3,6,7)
- InChI Key: VCQHGSSOPMZORJ-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OC1=CSN=N1
Computed Properties
- Exact Mass: 180.96158331g/mol
- Monoisotopic Mass: 180.96158331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 132Ų
1,2,3-thiadiazol-4-yl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1987145-0.05g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-0.1g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-0.25g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-0.5g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-1.0g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1987145-2.5g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-5.0g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1987145-10.0g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 10g |
$5774.0 | 2023-05-26 | ||
| Enamine | EN300-1987145-1g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-1987145-5g |
1,2,3-thiadiazol-4-yl sulfamate |
2229233-65-0 | 5g |
$3894.0 | 2023-09-16 |
1,2,3-thiadiazol-4-yl sulfamate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1,2,3-thiadiazol-4-yl sulfamate
Recent Advances in the Study of 1,2,3-Thiadiazol-4-yl Sulfamate (CAS: 2229233-65-0): A Promising Compound in Chemical Biology and Drug Discovery
The compound 1,2,3-thiadiazol-4-yl sulfamate (CAS: 2229233-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. Recent studies highlight its role as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1,2,3-thiadiazol-4-yl sulfamate derivatives via a one-pot reaction involving thiadiazole precursors and sulfamoyl chloride. The optimized protocol achieved yields exceeding 85%, with excellent regioselectivity. Structural characterization by NMR and X-ray crystallography confirmed the stability of the sulfamate moiety under physiological conditions, a critical factor for drug development.
Biological evaluations revealed potent carbonic anhydrase (CA) inhibitory activity, with IC50 values in the nanomolar range against human CA isoforms II and IX. Molecular docking studies suggest that the sulfamate group coordinates with the zinc ion in the CA active site, while the thiadiazole ring forms key hydrophobic interactions. This dual binding mode explains the compound's exceptional selectivity profile, making it a promising candidate for anticancer applications targeting tumor-associated CA isoforms.
In antimicrobial research, 1,2,3-thiadiazol-4-yl sulfamate derivatives showed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. A structure-activity relationship (SAR) study identified the importance of electron-withdrawing substituents at the 5-position of the thiadiazole ring for enhancing antibacterial potency. Mechanistic studies point to inhibition of bacterial carbonic anhydrases and disruption of pH homeostasis as primary modes of action.
Recent pharmacokinetic studies in rodent models indicate favorable absorption and tissue distribution profiles, with brain penetration sufficient for potential CNS applications. Metabolism studies using human liver microsomes show predominant sulfamate hydrolysis as the major clearance pathway, suggesting possible prodrug strategies to improve bioavailability. These findings collectively position 1,2,3-thiadiazol-4-yl sulfamate as a privileged scaffold warranting further investigation in multiple therapeutic areas.
The compound's unique chemical properties also enable diverse bioconjugation applications. A 2024 Chemical Science report described its use as a click chemistry handle for protein labeling, leveraging the reactivity of both the sulfamate and thiadiazole moieties. This dual functionality opens new possibilities for chemical probe development and target identification studies in chemical biology.
2229233-65-0 (1,2,3-thiadiazol-4-yl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)